Cas no 820232-38-0 (Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-)

• Product name: Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
• CAS No: 820232-38-0
• MF: C₁₁H₁₇NO₃
• Molecular Weight: 211.25758
• CID: 700870
• PubChem ID: 11572026

Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)- Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
• 4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
• 4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
• 4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
• (1r,4r)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
• (1R*,4R*)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
• DCBNBDWNIQBLEH-UHFFFAOYSA-N
• SCHEMBL2136719
• SCHEMBL379809
• DCBNBDWNIQBLEH-KYZUINATSA-N
• DTXSID10468758
• KS-10874
• trans-4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
• SCHEMBL2943960
• 4-(2-Oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
• A1-25921
• DCBNBDWNIQBLEH-DTORHVGOSA-N
• 820232-38-0
• 609805-36-9
• trans-4-(2-oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
• cis-4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
• Trans-4-(2-oxo-pyrrolidin-1-yl)cyclohexanecarboxylic acid

• Inchi： InChI=1S/C11H17NO3/c13-10-2-1-7-12(10)9-5-3-8(4-6-9)11(14)15/h8-9H,1-7H2,(H,14,15)
• InChIKey： DCBNBDWNIQBLEH-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1)C2CCC(CC2)C(=O)O

Computed Properties

• 精确分子量: 211.12084340g/mol
• 同位素质量: 211.12084340g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 15
• 可旋转化学键数量: 2
• 复杂度: 269
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 0.6
• 拓扑分子极性表面积: 57.6Ų